Cas no 1460-97-5 ((-)-γ-Cadinene)

• Product Name: (-)-γ-Cadinene
• CAS No: 1460-97-5
• MF: C₁₅H₂₄
• MW: 204.351064682007
• CID: 151220
• Update Time: 2025-05-26

(-)-γ-Cadinene Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1,2,3,4,4a,5,6,8a-octahydro-7-methyl-4-methylene-1-(1-methylethyl)-,(1R,4aS,8aS)-
• [1R,(-)]-1,2,3,4,4aα,5,6,8aβ-Octahydro-7-methyl-4-methylene-1-isopropylnaphthalene
• 1-Isopropyl-4-methylene-7-methyl-1,2,3,4,4a,5,6,8a-octahydronaphthalene
• naphthalene, 1,2,3,4,4a,5,6,8a-octahydro-7-methyl-4-methylene-1-(1-methylethyl)-
• (-)-γ-Cadinene

• Inchi： 1S/C15H24/c1-10(2)13-8-6-12(4)14-7-5-11(3)9-15(13)14/h9-10,13-15H,4-8H2,1-3H3/t13-,14-,15-/m1/s1
• InChI Key： WRHGORWNJGOVQY-RBSFLKMASA-N
• SMILES： [C@H]12C=C(C)CC[C@@H]1C(=C)CC[C@@H]2C(C)C

Computed Properties

• Exact Mass: 204.18792

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on (-)-γ-Cadinene

Exploring the Properties and Applications of (-)-γ-Cadinene (CAS No. 1460-97-5)

(-)-γ-Cadinene, with the CAS number 1460-97-5, is a naturally occurring bicyclic monoterpene that has garnered significant attention in both academic and industrial circles. This compound is a member of the cadinane family, which is known for its unique structural features and diverse biological activities. Recent studies have highlighted its potential in various fields, including pharmaceuticals, cosmetics, and food additives.

The chemical structure of (-)-γ-Cadinene consists of a bicyclic framework with a specific arrangement of double bonds and substituents. This structure contributes to its distinctive aroma, often described as woody or spicy, which makes it a valuable ingredient in perfumery and flavoring industries. The compound's stereochemistry, particularly its (-) configuration, plays a crucial role in determining its physical and chemical properties.

One of the most promising aspects of (-)-γ-Cadinene is its bioactivity. Recent research has demonstrated its potential as an anti-inflammatory agent, with studies showing significant reduction in inflammatory markers in experimental models. Additionally, preliminary findings suggest that it may possess anticancer properties by inducing apoptosis in cancer cells while sparing healthy cells. These findings have sparked interest in exploring its application in drug development.

In the cosmetic industry, (-)-γ-Cadinene has been recognized for its antioxidant properties. Its ability to neutralize free radicals makes it a potential ingredient in anti-aging products. Furthermore, its soothing effects on the skin have led to its inclusion in formulations aimed at reducing irritation and promoting wound healing.

The extraction and synthesis of (-)-γ-Cadinene have also been subjects of recent investigations. Traditional methods involve isolating the compound from natural sources such as certain species of plants. However, advancements in biotechnology have enabled the development of microbial fermentation processes, which offer a more sustainable and scalable approach to production.

Looking ahead, the demand for (-)-γ-Cadinene is expected to grow as its applications continue to expand. The compound's versatility across multiple industries underscores its importance as a natural product with multifaceted utilities. As research progresses, it is anticipated that new therapeutic applications will emerge, further solidifying its role in modern science and industry.